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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

ONO-3805 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the long-term storage, handling, and use of ONO-3805.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for ONO-3805 powder?

A1: For long-term storage, ONO-3805 as a solid powder should be stored at -20°C for a period

of months to years. It should be kept in a dry and dark environment.[1]

Q2: How should I store ONO-3805 for short-term use?

A2: For short-term storage of a few days to weeks, the solid powder can be kept at 0 - 4°C in a

dry and dark place.[1]

Q3: What are the storage recommendations for ONO-3805 stock solutions?

A3: Stock solutions of ONO-3805 can be stored at 0 - 4°C for short-term use (days to weeks)

or at -20°C for long-term storage (months).[1]

Q4: In what solvent can I dissolve ONO-3805?

A4: ONO-3805 is soluble in DMSO.[1]

Q5: Is ONO-3805 sensitive to light?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15577819?utm_src=pdf-interest
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.medkoo.com/products/11507
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.medkoo.com/products/11507
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.medkoo.com/products/11507
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.medkoo.com/products/11507
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A5: It is recommended to store ONO-3805 in the dark, suggesting potential light sensitivity.[1]

Q6: What is the shelf life of ONO-3805?

A6: If stored properly under the recommended conditions, ONO-3805 has a shelf life of over

two years.[1]

Q7: How is ONO-3805 shipped, and is it stable at ambient temperatures?

A7: ONO-3805 is shipped under ambient temperature as a non-hazardous chemical. It is stable

enough for a few weeks during ordinary shipping and time spent in customs.[1]

Troubleshooting Guide
Issue 1: Difficulty dissolving the ONO-3805 powder.

Possible Cause: Incorrect solvent or insufficient mixing.

Solution: Ensure you are using DMSO as the solvent.[1] To aid dissolution, you can gently

warm the solution or use an ultrasonic bath. For preparing stock solutions, refer to the table

below for recommended solvent volumes.

Issue 2: Inconsistent experimental results.

Possible Cause 1: Improper storage leading to degradation.

Solution: Always store the solid compound and stock solutions at the recommended

temperatures (-20°C for long-term, 0-4°C for short-term) and protect from light.[1]

Possible Cause 2: Multiple freeze-thaw cycles of the stock solution.

Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freezing and thawing.

Issue 3: Potential solvent effects in in vivo studies.

Possible Cause: High concentration of DMSO in the final formulation.
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Solution: For in vivo experiments, it is crucial to minimize the concentration of DMSO. A

suggested formulation for animal studies is 5% DMSO, 30% PEG300, 5% Tween 80, and

60% Saline/PBS/ddH2O.[2][3] Always include a vehicle-only control group in your

experiments to assess any solvent-specific effects.

Quantitative Data Summary
Parameter Condition Duration Reference

Solid Powder Storage

(Long-term)
-20°C, dry, dark Months to years [1]

Solid Powder Storage

(Short-term)
0 - 4°C, dry, dark Days to weeks [1]

Stock Solution

Storage (Long-term)
-20°C Months [1]

Stock Solution

Storage (Short-term)
0 - 4°C Days to weeks [1]

Shipping Ambient temperature A few weeks [1]

Shelf Life Properly stored > 2 years [1]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO

Materials: ONO-3805 powder, DMSO (anhydrous), sterile microcentrifuge tubes.

Procedure:

Allow the ONO-3805 vial to equilibrate to room temperature before opening.

Weigh the desired amount of ONO-3805 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM solution (Molecular Weight: 525.62 g/mol ), you

would need 5.26 mg of ONO-3805.

Add the appropriate volume of DMSO to the powder.
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Vortex or sonicate the solution until the powder is completely dissolved.

Aliquot the stock solution into single-use tubes and store at -20°C for long-term use.

2. General Protocol for In Vitro Cell-Based Assays

Objective: To assess the effect of ONO-3805 on cells in culture.

Procedure:

Culture your target cells to the desired confluency in appropriate multi-well plates.

Prepare a series of dilutions of the ONO-3805 stock solution in your cell culture medium to

achieve the desired final concentrations. It is important to keep the final DMSO

concentration consistent across all wells, including the vehicle control (typically ≤ 0.1%).

Remove the existing medium from the cells and add the medium containing the different

concentrations of ONO-3805 or the vehicle control.

Incubate the cells for the desired experimental duration.

At the end of the incubation period, perform the relevant cellular assays (e.g., cell viability,

protein expression analysis, etc.).
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ONO-3805 Troubleshooting Guide

Start

Experimental Issue Encountered

Difficulty Dissolving Powder?

Dissolution Problem

Inconsistent Results?

Inconsistency

In Vivo Solvent Effects?

In Vivo IssueNo

Use DMSO as solvent.
Consider gentle warming or sonication.

Yes

No

Verify storage conditions:
-20°C long-term, 0-4°C short-term.

Protect from light.

Yes

Use appropriate in vivo formulation (e.g., with PEG300, Tween 80).
Include vehicle control group.

Yes

Problem Resolved

No
Aliquot stock solutions to avoid

multiple freeze-thaw cycles.
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ONO-3805 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
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